Cas no 602302-51-2 (2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol)

• Product Name: 2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol
• CAS No: 602302-51-2
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5733451
• Update Time: 2025-06-11

2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol Chemical and Physical Properties

Names and Identifiers

• 2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol

• Inchi： 1S/C16H21NO2/c1-2-3-4-5-6-11-14-16(19)15(18)12-9-7-8-10-13(12)17-14/h7-10,19H,2-6,11H2,1H3,(H,17,18)
• InChI Key： CEIUIHOQDSVZJQ-UHFFFAOYSA-N
• SMILES： OC1=C(C(CCCCCCC)=NC2C([H])=C([H])C([H])=C([H])C1=2)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones

Additional information on 2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol

Introduction to 2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol (CAS No: 602302-51-2)

2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical research and development. This is primarily attributed to its structural complexity and its potential applications in the study of biochemical pathways and drug interactions. The compound's molecular framework, characterized by a quinoline core substituted with a heptyl side chain and deuterium-labeled hydroxyl groups, makes it a valuable tool for researchers exploring novel therapeutic agents.

The chemical structure of 2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol (CAS No: 602302-51-2) exhibits a high degree of specificity, which is crucial for applications in biochemical assays and mechanistic studies. The presence of deuterium atoms at the 5,6,7,8-d4-diol positions enhances its utility as a labeled probe in metabolic studies. This allows researchers to track the metabolic fate of the compound and its derivatives with high precision, facilitating a deeper understanding of enzymatic pathways and drug metabolism.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled more detailed analysis of complex organic molecules. The unique isotopic labeling in 2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol makes it an ideal candidate for these analytical techniques. For instance, deuterium-labeled compounds are often used to suppress background signals in NMR spectra, improving the resolution and accuracy of structural elucidation. This has been particularly beneficial in studying the interactions between small molecules and biological targets.

The pharmaceutical industry has shown increasing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinolines are known for their antimicrobial, antimalarial, and anticancer properties. Among these derivatives,2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol stands out due to its modified hydroxyl groups and the incorporation of stable isotopes. These modifications not only enhance its stability during storage but also improve its solubility in various solvents, making it more versatile for experimental applications.

One of the most compelling aspects of 2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol is its potential as a scaffold for drug discovery. Researchers are exploring its derivatives to develop new therapeutic agents with improved efficacy and reduced side effects. The structural flexibility of the quinoline core allows for modifications at multiple positions without compromising the overall biological activity. This has led to the synthesis of numerous analogs that are being tested for their pharmacological properties.

The use of deuterium-labeled compounds like 2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol has also found applications in clinical research. Isotopically labeled drugs can be used to study drug-drug interactions and to monitor the pharmacokinetics of new therapies. This information is crucial for optimizing dosing regimens and ensuring patient safety during clinical trials. The precision offered by these labeled compounds has significantly enhanced our ability to understand how drugs are processed within the body.

Recent studies have highlighted the role of quinoline derivatives in combating resistant bacterial strains. The structural motif present in 2-heptyl-3,4-Quinoline-5,6,7,8-d4-diol has been shown to disrupt bacterial DNA replication and protein synthesis. This makes it a promising candidate for developing novel antibiotics that can overcome existing resistance mechanisms. The incorporation of deuterium atoms further enhances its bioavailability and reduces susceptibility to metabolic degradation by bacterial enzymes.

The synthesis of 2-heptyl-3,4-Quinoline-5，6，7，8-d4-diol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as catalytic hydrogenation and selective functional group transformations are commonly used in its preparation. These synthetic strategies not only highlight the expertise of modern organic chemistry but also underscore the importance of specialized reagents like this compound in advancing chemical research.

In conclusion,2-heptyl 3，4 quinoline 5，6，7，8 d 4 diol(CAS No: 602302 51 2) represents a significant advancement in pharmaceutical chemistry。 Its unique structure， coupled with isotopic labeling， makes it an invaluable tool for researchers studying biochemical pathways， drug metabolism， and novel therapeutic agents。 As our understanding of complex biological systems continues to grow， compounds like this will play an increasingly critical role in developing next-generation medicines。